Cas no 1251608-12-4 (N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251608-12-4
• MF: C₁₉H₁₃F₃N₄O₂S
• MW: 418.392332792282
• CID: 6598739
• PubChem ID: 49666195
• Update Time: 2025-10-28

N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• F3406-8575
• N-(3,5-difluorophenyl)-N-[(3-fluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• N-(3,5-difluorophenyl)-N-(3-fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• CHEMBL4571418
• 1251608-12-4
• AKOS021971474

• Inchi： 1S/C19H13F3N4O2S/c20-14-3-1-2-13(6-14)10-26(17-8-15(21)7-16(22)9-17)29(27,28)18-4-5-19-24-23-12-25(19)11-18/h1-9,11-12H,10H2
• InChI Key： BBNLQKXSSGSDCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=CN2C=1)(N(C1C=C(C=C(C=1)F)F)CC1C=CC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 418.07113133g/mol
• Monoisotopic Mass: 418.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76Ų

Additional information on N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Recent Advances in the Study of N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS: 1251608-12-4)

N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS: 1251608-12-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazolopyridine sulfonamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense scientific inquiry.

The synthesis of N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have optimized the synthetic route to facilitate large-scale production, which is critical for further preclinical and clinical evaluations.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific enzyme targets, which are implicated in various disease pathways. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in modulating key signaling cascades, suggesting potential applications in oncology and inflammatory diseases. The compound's selectivity and pharmacokinetic profile have been extensively characterized, highlighting its favorable drug-like properties.

Mechanistic investigations have provided deeper insights into the molecular interactions of N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide with its biological targets. X-ray crystallography and molecular docking studies have elucidated the binding modes, revealing critical interactions that contribute to its high affinity and specificity. These findings are instrumental in guiding the design of next-generation analogs with improved therapeutic profiles.

In addition to its primary therapeutic potential, recent research has explored the compound's safety and toxicity profiles. Preliminary toxicological assessments indicate a favorable safety margin, although further studies are warranted to fully evaluate its long-term effects. These findings underscore the compound's potential as a lead candidate for drug development.

In conclusion, N-(3,5-difluorophenyl)-N-(3-fluorophenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-6-sulfonamide (CAS: 1251608-12-4) represents a promising avenue for therapeutic intervention. Its unique chemical structure, combined with robust pharmacological activity, positions it as a valuable tool for both basic research and clinical applications. Ongoing and future studies will further elucidate its full potential, paving the way for its translation into novel therapies.